Cas no 1513335-34-6 (O-(3-bromothiophen-2-yl)methylhydroxylamine)

• Product Name: O-(3-bromothiophen-2-yl)methylhydroxylamine
• CAS No: 1513335-34-6
• MF: C₅H₆BrNOS
• MW: 208.076239109039
• CID: 5170840
• PubChem ID: 79424426
• Update Time: 2025-05-26

O-(3-bromothiophen-2-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-[(3-bromo-2-thienyl)methyl]-
• o-((3-Bromothiophen-2-yl)methyl)hydroxylamine
• O-(3-bromothiophen-2-yl)methylhydroxylamine

• Inchi： 1S/C5H6BrNOS/c6-4-1-2-9-5(4)3-8-7/h1-2H,3,7H2
• InChI Key： WKFQOJXZPGOCCP-UHFFFAOYSA-N
• SMILES： NOCC1SC=CC=1Br

Additional information on O-(3-bromothiophen-2-yl)methylhydroxylamine

Research Brief on O-(3-bromothiophen-2-yl)methylhydroxylamine (CAS: 1513335-34-6) in Chemical Biology and Pharmaceutical Applications

O-(3-bromothiophen-2-yl)methylhydroxylamine (CAS: 1513335-34-6) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its bromothiophene moiety and hydroxylamine functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The unique reactivity of this compound, attributed to the bromine substituent and the hydroxylamine group, enables its use in diverse chemical transformations, including cross-coupling reactions and nucleophilic substitutions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the application of O-(3-bromothiophen-2-yl)methylhydroxylamine as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against BTK, a critical target in autoimmune diseases and B-cell malignancies. The researchers utilized palladium-catalyzed cross-coupling reactions to functionalize the bromothiophene core, yielding compounds with improved pharmacokinetic properties. These findings underscore the compound's utility in the design of next-generation kinase inhibitors.

Another notable application of O-(3-bromothiophen-2-yl)methylhydroxylamine was reported in a 2022 ACS Infectious Diseases article, where it was employed in the synthesis of thiophene-based antimicrobial agents. The study revealed that the bromothiophene scaffold, when combined with hydroxylamine-derived functionalities, conferred enhanced antibacterial activity against multidrug-resistant strains of Staphylococcus aureus. The compound's ability to disrupt bacterial cell wall synthesis was identified as a key mechanism of action, positioning it as a promising candidate for further preclinical development.

Recent advancements in synthetic methodologies have also expanded the utility of O-(3-bromothiophen-2-yl)methylhydroxylamine. A 2023 Organic Letters publication detailed a novel one-pot synthesis protocol for this compound, achieving higher yields and improved purity compared to traditional methods. This innovation is expected to facilitate its broader adoption in medicinal chemistry workflows. Additionally, computational studies have provided insights into the compound's molecular interactions, aiding in the rational design of derivatives with optimized binding affinities for target proteins.

In conclusion, O-(3-bromothiophen-2-yl)methylhydroxylamine (CAS: 1513335-34-6) represents a valuable tool in chemical biology and pharmaceutical research. Its applications in kinase inhibitor development, antimicrobial agent design, and synthetic methodology advancements highlight its versatility and potential for future drug discovery efforts. Ongoing research is expected to further elucidate its mechanistic roles and expand its therapeutic applications.